Cas no 2228579-64-2 (3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2228579-64-2
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 6452833
• PubChem ID: 165806726
• Update Time: 2025-10-17

3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine
• EN300-1926593
• 2228579-64-2

• Inchi： 1S/C11H15BrClN/c1-11(2,7-14)6-8-3-4-10(13)9(12)5-8/h3-5H,6-7,14H2,1-2H3
• InChI Key： JIWXAYJUZRVVDV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C)(C)CN)Cl

Computed Properties

• Exact Mass: 275.00764g/mol
• Monoisotopic Mass: 275.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine

3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine: A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Application in Pharmaceutical Research

3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine, with the chemical identifier CAS No. 2228579-64-2, represents a pivotal compound in the field of medicinal chemistry. This molecule, characterized by its unique structural framework, has garnered significant attention due to its potential applications in drug discovery and development. The core structure of this compound consists of a substituted phenyl ring connected to a branched amine group, which may confer specific interactions with biological targets. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions in various diseases.

The synthesis of 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine involves multi-step organic reactions, often utilizing electrophilic aromatic substitution and nucleophilic substitution mechanisms. Researchers have reported that the bromine and chlorine substituents on the phenyl ring play a critical role in determining the compound's reactivity and selectivity. These functional groups may influence the compound's ability to interact with specific receptors or enzymes, thereby affecting its biological activity. Advances in synthetic methodologies have enabled the efficient preparation of this compound, with recent work focusing on optimizing reaction conditions to improve yield and purity.

Recent research has explored the biological activities of 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine in various cellular models. For instance, studies published in 2023 have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in many therapeutic areas. The compound's ability to bind to these receptors may provide insights into its potential applications in treating conditions such as hypertension and neurological disorders. Additionally, preliminary in vitro experiments suggest that this compound may exhibit anti-inflammatory properties, further expanding its relevance in pharmaceutical research.

One of the most notable advancements in the study of 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine is the development of high-throughput screening assays to evaluate its interactions with biological targets. These assays, which have been refined in recent years, allow researchers to rapidly assess the compound's efficacy and selectivity. A 2024 study highlighted the use of computational modeling to predict the compound's binding affinity to specific proteins, providing valuable data for drug design. Such methodologies underscore the importance of 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine in the discovery of novel therapeutics.

Furthermore, the structural features of 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine have been scrutinized for their implications in drug metabolism and pharmacokinetics. Researchers have noted that the branched amine group and the aromatic substituents may influence the compound's absorption, distribution, and elimination in vivo. These properties are critical for determining the compound's therapeutic potential and safety profile. Ongoing studies are focused on understanding how these structural elements affect the compound's behavior in different biological systems.

In the context of drug development, 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine has been evaluated for its potential as a lead compound in the design of new pharmaceutical agents. Its unique chemical structure allows for the incorporation of additional functional groups, which can be tailored to enhance specific therapeutic effects. For example, recent work has explored the modification of the phenyl ring to improve the compound's selectivity for particular targets, thereby reducing off-target effects. These modifications are part of a broader effort to optimize the compound's pharmacological profile.

The pharmacological relevance of 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine extends to its potential applications in the treatment of chronic diseases. Research published in 2023 has suggested that the compound may exhibit neuroprotective effects, making it a candidate for the development of therapies for neurodegenerative disorders. Additionally, its anti-inflammatory properties have been investigated for their potential role in managing conditions such as arthritis and inflammatory bowel disease. These findings highlight the compound's versatility in addressing diverse therapeutic challenges.

Despite its promising properties, the study of 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine is still in its early stages, and further research is needed to fully understand its mechanisms of action and therapeutic potential. Ongoing studies are focused on elucidating the compound's interactions with specific biological targets, as well as its long-term effects in vivo. These investigations are critical for determining the compound's safety and efficacy in clinical settings.

In conclusion, 3-(3-bromo-4-chlorophenyl)-2,2-dimethylpropan-1-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for the development of new therapeutic agents. As research in this area continues to evolve, the compound's role in pharmaceutical innovation is likely to expand, offering new possibilities for the treatment of various diseases.